Cas no 3163-24-4 (1,3-Benzenediol,2,4,6-tribromo-5-methyl-)

• Product Name: 1,3-Benzenediol,2,4,6-tribromo-5-methyl-
• CAS No: 3163-24-4
• MF: C₇H₅Br₃O₂
• MW: 360.825400114059
• CID: 311989
• PubChem ID: 76624
• Update Time: 2025-04-19

1,3-Benzenediol,2,4,6-tribromo-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol,2,4,6-tribromo-5-methyl-
• 2,4,6-tribromo-5-methylbenzene-1,3-diol
• AKOS024431319
• 2,4,6-tribromo-5-methyl-1,3-benzenediol
• Resorcinol, 5-methyl-2,4,6-tribromo-
• 2,4,6-Tribromo-5-methyl-resorcinol
• 2-06-00-00877 (Beilstein Handbook Reference)
• DTXSID70185510
• 3163-24-4
• Tribromorcin
• BRN 2263405
• SCHEMBL13964614

• Inchi： 1S/C7H5Br3O2/c1-2-3(8)6(11)5(10)7(12)4(2)9/h11-12H,1H3
• InChI Key： LGNJOSCBEAIVNB-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=C(C=1C)Br)O)Br)O

Computed Properties

• Exact Mass: 357.78385
• Monoisotopic Mass: 357.784
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2
• XLogP3: 3.6

Experimental Properties

• Density: 2.387
• Boiling Point: 279.5°Cat760mmHg
• Flash Point: 122.8°C
• Refractive Index: 1.692
• PSA: 40.46